Cas no 2393757-23-6 (1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane)

• Product Name: 1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane
• CAS No: 2393757-23-6
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5782560
• PubChem ID: 154764720
• Update Time: 2025-07-15

1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Z2680630580
• 1-(1,3-dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane
• 2393757-23-6
• EN300-26623403
• 1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane

• Inchi： 1S/C16H18N2O3/c1-2-6-17-7-3-8-18(10-9-17)16(19)13-4-5-14-15(11-13)21-12-20-14/h1,4-5,11H,3,6-10,12H2
• InChI Key： IPIVXBUYWKULRA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CCN(CC#C)CCC1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42Ų

Additional information on 1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane

Introduction to Compound with CAS No. 2393757-23-6 and Product Name: 1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane

The compound with the CAS number 2393757-23-6 and the product name 1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this molecule is a diazepane backbone, which is a six-membered aromatic ring system containing two nitrogen atoms. Diazepanes are well-known for their pharmacological significance, particularly in the development of central nervous system (CNS) drugs. Their ability to modulate neurotransmitter systems makes them valuable candidates for treating conditions such as anxiety, epilepsy, and neurodegenerative disorders. The presence of a prop-2-ynyl group at the 4-position of the diazepane ring introduces a terminal alkyne functionality, which can serve as a versatile handle for further chemical modifications and derivatization.

The other crucial moiety in this compound is the 1-(1,3-Dioxaindane-5-carbonyl) group, which is attached to the 1-position of the diazepane ring. The dioxaindane moiety is a cyclic ether structure that contains two oxygen atoms. This group not only contributes to the overall complexity of the molecule but also imparts specific electronic and steric properties that can influence its biological interactions. The carbonyl group within the dioxaindane ring is particularly noteworthy, as it can participate in hydrogen bonding and other forms of non-covalent interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of incorporating multifunctional groups into drug candidates to enhance their binding affinity and selectivity. The combination of the diazepane and dioxaindane moieties in this compound creates a unique scaffold that may exhibit promising pharmacological properties. Studies have shown that such hybrid structures can exhibit enhanced solubility and improved metabolic stability, which are critical factors for drug development.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The prop-2-ynyl group provides a site for further functionalization, allowing chemists to explore various derivatives with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups into the molecule, potentially enhancing its interaction with specific biological targets.

In addition to its structural features, this compound has shown intriguing biological activity in preliminary studies. Researchers have demonstrated that it can interact with various enzymes and receptors, suggesting its potential as an antagonist or agonist for specific therapeutic pathways. For example, it may exhibit inhibitory effects on enzymes involved in inflammation or pain signaling, making it a candidate for treating chronic inflammatory diseases or neuropathic pain conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the diazepane ring through cyclization reactions, followed by functionalization at the 1-position with the dioxaindane group. The introduction of the prop-2-ynyl group typically involves Sonogashira coupling reactions between terminal alkynes and halogenated precursors. Each step must be carefully controlled to avoid side reactions and ensure regioselectivity.

Advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies can predict how it interacts with biological targets at the atomic level, providing valuable insights into its mechanism of action. These computational approaches are often combined with experimental data to refine structural designs and optimize drug-like properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, such as organic electronics or supramolecular chemistry. By leveraging its ability to form complex interactions with other molecules, researchers may develop novel materials with enhanced functionality.

Future research directions for this compound include exploring its pharmacokinetic profile and toxicity profile in preclinical studies. Understanding how it is metabolized and eliminated by the body is essential for determining its suitability for clinical use. Additionally, investigating its interactions with specific disease-related pathways will provide further insights into its therapeutic potential.

In conclusion, the compound with CAS number 2393757-23-6 and product name 1-(1,3-Dioxaindane-5-carbonyl)-4-(prop-2-yn-1-yl)-1,4-diazepane represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and preliminary biological activity make it an exciting prospect for treating various diseases and disorders. Continued research into its synthesis, biological properties, and potential applications will likely uncover new opportunities for innovation in drug discovery.